2,4-dimethyl-N-(1,3-thiazol-2-yl)benzamide

• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.3 g/mol
• IUPAC Name: 2,4-dimethyl-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C12H12N2OS/c1-8-3-4-10(9(2)7-8)11(15)14-12-13-5-6-16-12/h3-7H,1-2H3,(H,13,14,15)
• InChI Key: NMVHVLNGMVIXCQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=NC=CS2)C

Description

2,4-dimethyl-N-(1,3-thiazol-2-yl)benzamide is a chemical compound that has been studied extensively in recent years due to its potential applications in various scientific fields. This compound is also known as DMNB, and its chemical formula is C11H11N3OS.

Mechanism of Action

DMNB is believed to act as an inhibitor of certain enzymes and proteins involved in cellular processes. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. DMNB has also been shown to inhibit the activity of the enzyme monoamine oxidase A, which is involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
DMNB has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis (programmed cell death). It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

DMNB has several advantages for use in laboratory experiments, including its stability and solubility in various solvents. However, its use can be limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on DMNB, including further studies on its mechanism of action and potential applications in drug development. Additionally, the development of new synthetic methods for DMNB and its derivatives could lead to the discovery of new compounds with even greater potential for scientific research and medical applications.

Synthesis Methods

The synthesis of DMNB can be achieved through several methods, including the reaction of 2,4-dimethylbenzoyl chloride with 2-aminothiazole in the presence of a base such as triethylamine. This method produces DMNB with a yield of around 70%.

Scientific Research Applications

DMNB has been studied for its applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have potential as a drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders.